![molecular formula C13H21Cl2NO2 B6224616 1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride CAS No. 2763776-13-0](/img/new.no-structure.jpg)
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride
Overview
Description
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride is a chemical compound with a complex structure that includes a tert-butoxy group, an ethoxy group, and a chlorophenyl group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride typically involves multiple steps. One common method includes the reaction of 4-chlorobenzaldehyde with tert-butyl bromoacetate to form an intermediate, which is then reacted with ethylene glycol to introduce the ethoxy group.
Industrial Production Methods
Industrial production of this compound may involve the use of flow microreactor systems, which offer a more efficient and sustainable approach compared to traditional batch processes. These systems allow for better control over reaction conditions, leading to higher yields and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride undergoes various types of chemical reactions, including:
Common Reagents and Conditions
Oxidation: TBHP and Cu(I) catalyst under mild conditions.
Reduction: NaBH4 or LiAlH4 in an appropriate solvent.
Substitution: NaH or NaNH2 in a polar aprotic solvent.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield arylethanone derivatives, while reduction can produce the corresponding alcohols or amines .
Scientific Research Applications
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride has several applications in scientific research, including:
Mechanism of Action
The mechanism of action of 1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride involves its interaction with specific molecular targets. The compound may act by binding to certain receptors or enzymes, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
Uniqueness
1-{2-[2-(tert-butoxy)ethoxy]-4-chlorophenyl}methanamine hydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specialized applications in research and industry.
Properties
CAS No. |
2763776-13-0 |
|---|---|
Molecular Formula |
C13H21Cl2NO2 |
Molecular Weight |
294.2 |
Purity |
95 |
Origin of Product |
United States |
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